Cas no 35049-54-8 (Adlupulone)

• Product Name: Adlupulone
• CAS No: 35049-54-8
• MF: C₂₆H₃₈O₄
• MW: 414.577528476715
• CID: 1467634
• PubChem ID: 9909740
• Update Time: 2025-04-20

Adlupulone Chemical and Physical Properties

Names and Identifiers

• 2,4-Cyclohexadien-1-one,3,5-dihydroxy-4,6,6-tris(3-methyl-2-butenyl)-2-(2-methyl-1-oxobutyl)-
• DTXSID901318318
• Q27894794
• NS00094540
• ADLUPULONE
• 3,5-dihydroxy-2-(2-methylbutanoyl)-4,6,6-tris(3-methylbut-2-en-1-yl)cyclohexa-2,4-dien-1-one
• 2,4-Cyclohexadien-1-one, 3,5-dihydroxy-4,6,6-tris(3-methyl-2-buten-1-yl)-2-(2-methyl-1-oxobutyl)-
• CHEBI:136852
• 3,5-dihydroxy-2-(2-methylbutanoyl)-4,6,6-tris(3-methylbut-2-enyl)cyclohexa-2,4-dien-1-one
• 31769-60-5
• 28374-71-2
• SCHEMBL817774
• 35049-54-8
• 4-Cyclohexene-1,3-dione, 5-hydroxy-2,2,6-tris(3-methyl-2-buten-1-yl)-4-(2-methyl-1-oxobutyl)-
• O2S4D7K08Y
• UNII-O2S4D7K08Y
• 3,5-Dihydroxy-4,6,6-tris(3-methyl-2-buten-1-yl)-2-(2-methyl-1-oxobutyl)-2,4-cyclohexadien-1-one
• Adlupulone

• Inchi： 1S/C26H38O4/c1-9-19(8)22(27)21-23(28)20(11-10-16(2)3)24(29)26(25(21)30,14-12-17(4)5)15-13-18(6)7/h10,12-13,19,28-29H,9,11,14-15H2,1-8H3
• InChI Key： QXPOWGXRDUFAQW-UHFFFAOYSA-N
• SMILES： OC1=C(C/C=C(\C)/C)C(=C(C(C(C)CC)=O)C(C1(C/C=C(\C)/C)C/C=C(\C)/C)=O)O

Computed Properties

• Exact Mass: 414.27714
• Monoisotopic Mass: 414.27700969g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 30
• Rotatable Bond Count: 9
• Complexity: 814
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.9
• Topological Polar Surface Area: 74.6Ų

Experimental Properties

• PSA: 74.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Vinylogous acids Vinylogous acids
• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Vinylogous acids